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Compound of Interest

Compound Name: Gallanilide

Cat. No.: B1209047

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Gallanilide, also known as Acetanilide. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe handling of
this chemical in a laboratory setting.

Hazard Identification and Safety Data

Gallanilide (Acetanilide) is a chemical that is harmful if swallowed and can cause harm to

aquatic life.[1] It is a combustible solid that may form explosive dust-air mixtures upon intense
heating.[1][2]

Quantitative Data Summary
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Property Value Source
CAS Number 103-84-4 [11[3]
Molecular Formula CsHsNO [4]
Molecular Weight 135.16 g/mol [4]
Melting Point 113 - 115 °C (235 - 239 °F) [1]
Boiling Point 304 °C (579 °F) [1]

H302 (Harmful if swallowed),
GHS Hazard Statements o [1]
H402 (Harmful to aquatic life)

Signal Word Warning [11[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following PPE is
required for handling Gallanilide, particularly in its powdered form.
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PPE Component Specification Purpose
Chemical-resistant nitrile Prevents skin contact and
gloves.[5][6] A double pair is absorption. The outer glove

Gloves

recommended when handling should be removed
powder.[7] immediately after handling.[7]

Disposable, impermeable i
Protects skin and personal
Gown/Lab Coat gown or a standard lab coat.[5]

[7181e]

clothing from contamination.

Chemical splash goggles or a Protects against splashes,

Eye/Face Protection ] )
full-face shield.[4][5][7] aerosols, and airborne powder.

A NIOSH-certified N95
) ) respirator or higher is essential  Prevents inhalation of fine
Respiratory Protection ] )
when handling the powder to particles.

prevent inhalation.[7]

Closed-toe shoes must be
Shoes worn at all times in the Protects feet from spills.
laboratory.[8][10]

Operational Plans: Step-by-Step Guidance

1. Preparation for Handling Gallanilide

o Designated Area: All handling of Gallanilide powder should occur in a designated area, such
as a chemical fume hood, to contain any airborne particles.[7]

o Emergency Equipment: Ensure that safety showers and eyewash stations are readily
accessible and unobstructed.[4][10][11]

o Spill Kit: Have a chemical spill kit readily available before beginning any work.
» Review Safety Data Sheet (SDS): Always review the SDS for Gallanilide before use.[9]

2. Handling and Experimental Protocol
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» Donning PPE: Put on all required PPE as specified in the table above before entering the
designated handling area.

» Weighing and Aliquoting:

o Perform all weighing and handling of Gallanilide powder inside a certified chemical fume
hood.[7]

o Use dedicated spatulas and weigh boats.
o To minimize dust formation, handle the powder gently.
e Preparing Solutions:
o Slowly add the weighed Gallanilide powder to the solvent to avoid splashing.

o If heating is required, be aware that it is a combustible substance and can form explosive
mixtures with air on intense heating.[1]

o Clearly label the container with the chemical name, concentration, date, and hazard
symbols.[9][10]

e Post-Handling:
o Wash hands thoroughly after handling, even if gloves were worn.[1][3]
o Decontaminate the work area and any equipment used.

Emergency Procedures

o Spill:

[¢]

Evacuate and secure the area to restrict access.[7]

[¢]

Don the appropriate PPE, including respiratory protection.[7]

o

Cover the spill with an absorbent material to prevent it from becoming airborne.[7]

o

Collect the spilled material into a sealed container for hazardous waste disposal.[1]
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o Clean the spill area thoroughly.[1]

o First Aid:

If Swallowed: Rinse mouth and call a POISON CENTER or doctor if you feel unwell.[1][3]

[e]

Skin Contact: Take off immediately all contaminated clothing and rinse the skin with

o

water/shower.[1]

o

Eye Contact: Rinse out with plenty of water and remove contact lenses if present.[1]

[¢]

Inhalation: Move to fresh air.[1]

Disposal Plan

Proper disposal of Gallanilide and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

» Unused Gallanilide: Dispose of as hazardous chemical waste in a clearly labeled, sealed
container.[1][7] Follow your institution's specific guidelines for chemical waste.

» Contaminated Materials: All contaminated disposable PPE (gloves, gowns, etc.), weigh
boats, and wipes must be placed in a designated, leak-proof hazardous waste bag or
container.[5][7]

e Aqueous Solutions: Collect aqueous solutions in a separate, clearly labeled hazardous
waste container. Do not pour down the drain.[1][5]

Workflow and Safety Relationships
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Caption: Workflow for the safe handling and disposal of Gallanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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